2-ethyl-N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)butanamide

• IUPAC Name: 2-ethyl-N-(5-propan-2-ylsulfanyl-1,3,4-thiadiazol-2-yl)butanamide
• InChI: InChI=1S/C11H19N3OS2/c1-5-8(6-2)9(15)12-10-13-14-11(17-10)16-7(3)4/h7-8H,5-6H2,1-4H3,(H,12,13,15)
• InChI Key: WNQDXESBVOVTIY-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SC(C)C
• Molecular Formula: C11H19N3OS2
• Molecular Weight: 273.4 g/mol

Description

2-ethyl-N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)butanamide is a compound that belongs to the class of thiadiazole derivatives. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.

Scientific Research Applications

Anticancer Activity

Compounds containing the 1,3,4-thiadiazole moiety, similar to 2-ethyl-N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)butanamide, have been synthesized and evaluated for their potential as anticancer agents. Novel pharmacophores incorporating the thiazole moiety have shown significant in vitro anticancer activity against cell lines such as Hepatocellular carcinoma (HepG-2), indicating their potential as therapeutic agents in cancer treatment (Gomha et al., 2017).

Anti-inflammatory and Analgesic Agents

Another application involves the design and synthesis of substituted 2-amino-5-(1-(4-isobutylphenyl)ethyl)-1,3,4-thiadiazoles evaluated for their anti-inflammatory and analgesic activities. These compounds have shown significant in vitro anti-inflammatory activity compared to ibuprofen, as well as notable analgesic properties, highlighting their potential in developing new pain management therapies (Shkair et al., 2016).

Antisecretory Activity

The antisecretory activity of butanamides with a tetrazol-5-ylthio moiety against histamine-induced gastric acid secretion has been explored, with certain compounds demonstrating potent activity. This suggests their utility in designing drugs for gastrointestinal disorders (Ueda et al., 1991).

CDK2 Inhibition

Research into N-(5-Bromo-1,3-thiazol-2-yl)butanamide derivatives for their inhibitory activity against CDK2 (cyclin-dependent kinase 2) has led to the discovery of potent and selective inhibitors, which are critical in cell cycle regulation and cancer therapy development (Vulpetti et al., 2006).

Molecular Conductors

The introduction of bulky substituents in molecular metals, such as isopropyl in derivatives of ethyl group radicals, has been investigated for controlling solid-state structures and charge mobility in organic semiconductors. This research contributes to the development of new materials with potential applications in electronics (Filatre-Furcate et al., 2016).